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Compound of Interest

Compound Name: PF-05180999

Cat. No.: B609955

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for utilizing PF-05180999, a potent and
selective phosphodiesterase 2A (PDE2A) inhibitor, in a restraint stress model in mice to
investigate its potential therapeutic effects on stress-related disorders.

Introduction

Restraint stress is a widely used preclinical model to induce physiological and behavioral
changes in rodents that mimic aspects of stress-related disorders in humans, such as anxiety
and depression.[1][2][3] PF-05180999 is a brain-penetrant PDE2A inhibitor that has been
investigated for its potential in treating central nervous system disorders.[4][5] PDE2A is an
enzyme that hydrolyzes cyclic adenosine monophosphate (CAMP) and cyclic guanosine
monophosphate (cGMP), two important second messengers involved in various cellular
functions.[6] By inhibiting PDE2A, PF-05180999 increases intracellular levels of cAMP and
cGMP, which can modulate neuronal function and plasticity.[7][8][9] Preclinical studies have
shown that PF-05180999 exhibits antidepressant- and anxiolytic-like effects in stressed mice,
making it a compound of interest for stress-related research.[7][8]

Mechanism of Action

PF-05180999 acts as a selective inhibitor of the phosphodiesterase 2A (PDE2A) enzyme.[4]
PDEZ2A is responsible for the degradation of the second messengers cyclic adenosine
monophosphate (cCAMP) and cyclic guanosine monophosphate (cGMP).[6] Inhibition of PDE2A
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by PF-05180999 leads to an accumulation of intracellular cAMP and cGMP in the brain,
particularly in regions like the hippocampus.[7][8] This elevation in cyclic nucleotides can
activate downstream signaling pathways, including protein kinase A (PKA) and protein kinase
G (PKG), which in turn can phosphorylate transcription factors like the cAMP response
element-binding protein (CREB).[6][7] This signaling cascade is believed to underlie the
neuroprotective and behavioral effects of PF-05180999 in the context of stress.[7][8]

Signaling Pathway of PF-05180999 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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